Thia fatty acids
Thioglycolic acid, a key compound in the field of chemistry and pharmaceuticals, is an organic compound with a thiocarbonyl group (-C=S) attached to a hydroxyl group (-OH). It is a colorless to slightly yellowish liquid with a distinctive odor. This versatile acid is widely used as a precursor for various thiols, sulfides, and other sulfur-containing compounds in the synthesis of pharmaceuticals, polymers, and surfactants.
Thioglycolic acid serves as an important reagent in organic synthesis due to its thiol-forming capability under certain conditions. It can be readily reduced to form corresponding thiol derivatives, which are crucial intermediates in the production of thiols and dithiols used in various applications such as drug design, surface coatings, and adhesives.
In addition, thioglycolic acid is also utilized in the development of chelating agents, where its ability to form stable complexes with metal ions makes it valuable for applications like metal ion sequestration and catalysis. Its unique properties make thioglycolic acid a vital component in multiple industries, from pharmaceuticals to materials science.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-(3-hydroxythiolan-3-yl)propanoic acid | 1247055-70-4 | C7H12O3S |
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(S)-2-Mercaptosuccinic Acid | 74708-34-2 | C4H6O4S |
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2-4-(trifluoroacetyl)thiomorpholin-3-ylacetic acid | 1526684-98-9 | C8H10F3NO3S |
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2-(thian-3-yl)acetic acid | 1367934-08-4 | C7H12O2S |
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Sulfosuccinic Acid Solution ( 70wt. % in H2O ) | 5138-18-1 | C4H6O7S |
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Succimer | 304-55-2 | C4H6O4S2 |
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2-Hydroxy-4-(methylthio)butyric acid | 583-91-5 | C5H10O3S |
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5-Mercaptovaleric Acid | 30247-98-4 | C5H10O2S |
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4-sulfanylbutanoic acid | 13095-73-3 | C4H8O2S |
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3,3-dimethyl-2-(methylsulfanyl)butanoic acid | 1461707-51-6 | C7H14O2S |
Related Literature
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Lindong Weng Phys. Chem. Chem. Phys., 2018,20, 22455-22462
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Wenyu Ji,Huaibin Shen,Han Zhang,Zhihui Kang,Hanzhuang Zhang Nanoscale, 2018,10, 11103-11109
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Swati Lekha Mondal,Vinod Bhajammanavar,Isai Ramakrishna,Mahiuddin Baidya Chem. Commun., 2023,59, 13211-13214
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Ravi Nivetha,Krishna Chandar,Sudhagar Pitchaimuthu,Soon Kwan Jeong,Andrews Nirmala Grace RSC Adv., 2019,9, 3215-3223
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Brett M. Marsh,Jia Zhou,Etienne Garand RSC Adv., 2015,5, 1790-1795
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Roseanne McNamee,Frank De Vocht,Philip Baker,Colin Sibley,Raymond Agius Environ. Sci.: Processes Impacts, 2013,15, 1562-1572
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9. Back matter
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Kieran I. M. Ingram,L. Jonas L. Häller,Nikolas Kaltsoyannis Dalton Trans., 2006, 2403-2414
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